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Compound of Interest

Compound Name: Tembamide

Cat. No.: B1604535

Disclaimer: A comprehensive Safety Data Sheet (SDS) for Tembamide could not be located.
The following guidance is based on general principles of laboratory safety for handling solid
chemical compounds with incomplete hazard information. Researchers should treat
Tembamide as a potentially hazardous substance and exercise a high degree of caution.

Key Physical and Chemical Properties

Limited experimental and computed data for Tembamide are available. The following table
summarizes these properties.

Property Value Source
Molecular Formula C16H17NO3 PubChem[1][2][3]
Molecular Weight 271.31 g/mol PubChem[1][2]

Human Metabolome Database

Physical Description Solid
(HMDB)[1]

Human Metabolome Database

Melting Point 156 - 157 °C
(HMDB)[1]

Immediate Safety and Handling Precautions

Due to the absence of specific toxicity data, a conservative approach to handling Tembamide
is essential. The primary goals are to prevent skin and eye contact, inhalation, and ingestion.
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Engineering Controls:

o Handle Tembamide in a well-ventilated area.

» A certified chemical fume hood is recommended for all procedures that may generate dust or
aerosols.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield to protect against splashes.[4]

[5]

o Hand Protection: Chemical-resistant gloves (e.g., nitrile) are required. Inspect gloves for any
signs of degradation before use and replace them immediately if contact with the substance
occurs.[4][5]

o Skin and Body Protection: A laboratory coat must be worn.[4] For procedures with a higher
risk of exposure, consider additional protective clothing. Ensure that street clothes are not
exposed.

e Respiratory Protection: If working outside of a fume hood or if dust generation is likely, a
NIOSH-approved respirator may be necessary.[5]

Hygiene Measures:
e Avoid contact with skin, eyes, and clothing.[5][6]
e Do not eat, drink, or smoke in areas where Tembamide is handled.

» Wash hands thoroughly with soap and water after handling and before leaving the laboratory.

[6]

Operational Plans

Storage:

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[6]

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b1604535?utm_src=pdf-body
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.wcu.edu/WebFiles/PDFs/SAFETYOFFICE-SOP-Template-Sodiumamide.pdf
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.wcu.edu/WebFiles/PDFs/SAFETYOFFICE-SOP-Template-Sodiumamide.pdf
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.wcu.edu/WebFiles/PDFs/SAFETYOFFICE-SOP-Template-Sodiumamide.pdf
https://www.wcu.edu/WebFiles/PDFs/SAFETYOFFICE-SOP-Template-Sodiumamide.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1876636&productDescription=NN-DIMETHYLBENZAMIDE+98%2B%25+500G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1604535?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAA1876636&productDescription=NN-DIMETHYLBENZAMIDE+98%2B%25+500G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1876636&productDescription=NN-DIMETHYLBENZAMIDE+98%2B%25+500G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1604535?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o Keep away from strong oxidizing agents.[6]

Spill Management:

In the event of a spill, evacuate the area and prevent unauthorized access.

Wear appropriate PPE, including respiratory protection, before attempting to clean up.

For a solid spill, carefully sweep or scoop the material into a designated waste container,
avoiding the generation of dust.

Clean the spill area with a suitable solvent and then wash with soap and water.

Disposal Plan

Dispose of Tembamide and any contaminated materials as hazardous chemical waste in
accordance with all local, state, and federal regulations. Do not dispose of it down the drain or
in the general trash.

Visualizing Safety Protocols

The following diagrams illustrate standard safety workflows and principles applicable to
handling Tembamide.
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Hierarchy of Controls for Chemical Safety

Most Effective
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Less Evffective

Engineering Controls
(e.g., Fume Hood)

:

Administrative Controls
(e.g., SOPs, Training)

:

Personal Protective Equipment
(e.g., Gloves, Goggles)

Click to download full resolution via product page

Hierarchy of controls for managing chemical exposure risks.
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General Workflow for Handling Tembamide
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Conduct Experiment
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Remove PPE and Wash Hands
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A procedural workflow for the safe handling of Tembamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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